(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine

• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol
• IUPAC Name: N'-butan-2-yl-1-(furan-2-yl)-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C12H22N2O/c1-5-10(2)13-9-11(14(3)4)12-7-6-8-15-12/h6-8,10-11,13H,5,9H2,1-4H3
• InChI Key: DPIFKMPUKZJUNR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC(C1=CC=CO1)N(C)C

Description

(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine is a tertiary amine featuring a branched butan-2-yl group attached to an ethylamine backbone. The ethyl chain is substituted at the second carbon with a dimethylamino group (-N(CH₃)₂) and a furan-2-yl heterocycle. This unique structure confers both lipophilic (butan-2-yl, furan) and hydrophilic (dimethylamino) properties, making it a molecule of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine typically involves the reaction of furan-2-carbaldehyde with dimethylamine and butan-2-ylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon (Pd/C) and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of large reactors, precise temperature control, and efficient purification techniques such as distillation and chromatography .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: Furan-2-carboxylic acid.

Reduction: Corresponding alcohol.

Substitution: Various substituted amines depending on the reagents used.

Scientific Research Applications

(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine involves its interaction with specific molecular targets. The dimethylamino group can interact with various receptors and enzymes, modulating their activity. The furan ring can participate in π-π interactions and hydrogen bonding, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural motifs with the target molecule:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Source
(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine (Target)	C₁₂H₂₂N₂O*	~210–220*	Butan-2-yl, ethyl backbone with dimethylamino and furan-2-yl substituents	N/A
2-Amino-1-(furan-2-yl)ethylethylamine	C₁₂H₂₂N₂O	210.32	Primary amine (-NH₂) instead of dimethylamino; butyl instead of butan-2-yl
Butan-2-yl({[5-(4-fluorophenyl)furan-2-yl]methyl})amine	C₁₅H₁₈FNO	247.31	4-Fluorophenyl-furan substituent; lacks dimethylamino group
2-(Dimethylamino)-2-(furan-2-yl)ethylamine	C₁₇H₂₄N₂O₂	288.39	Additional 2-methylcyclopropyl-furan substituent; more complex branching
Ethyl 4-(dimethylamino) benzoate	C₁₁H₁₅NO₂	193.24	Ester-linked dimethylamino group; lacks furan and alkyl chain

Notes:

• *Estimated values based on structural analysis.
• Fluorophenyl-furan derivatives (e.g., ) exhibit greater aromaticity but reduced solubility compared to the target.

Physicochemical and Reactivity Comparisons

Solubility and Lipophilicity :

• The target’s dimethylamino group improves water solubility relative to purely lipophilic analogues like butan-2-yl({[5-(4-fluorophenyl)furan-2-yl]methyl})amine . However, the butan-2-yl and furan groups likely increase logP, favoring organic phase partitioning.
• Ethyl 4-(dimethylamino) benzoate has higher aqueous solubility (due to the ester group) but lacks the conformational flexibility of the target’s ethyl backbone.

Reactivity :

• In resin systems, dimethylamino-containing compounds (e.g., 2-(dimethylamino) ethyl methacrylate in ) show lower conversion efficiency than benzoate derivatives but benefit from additives like diphenyliodonium hexafluorophosphate (DPI).